Cas no 13949-49-0 (Methanone,(2-amino-5-chlorophenyl)(2-chlorophenyl)-, oxime)

• Product Name: Methanone,(2-amino-5-chlorophenyl)(2-chlorophenyl)-, oxime
• CAS No: 13949-49-0
• MF: C₁₃H₁₀Cl₂N₂O
• MW: 281.13730096817
• CID: 200601
• PubChem ID: 117414
• Update Time: 2025-06-11

Methanone,(2-amino-5-chlorophenyl)(2-chlorophenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

• 2-amino-2',5-dichlorobenzophenone oxime
• Methanone,(2-amino-5-chlorophenyl)(2-chlorophenyl)-, oxime
• 2',5-Dichloro-2-aminobenzophenone oxime
• 2-Amino-2',5-dichlor-benzophenonoxim
• 3]-GALNAC SODIUM SALT
• CHONDROITIN DISACCHARIDE DDI-0S SODIUM
• CHONDROITIN UNSATURATED DISACCHARIDE DELTADI-OS,SODIUM SALT
• GALNAC NA
• DTXSID201205544
• N-[(2-amino-5-chlorophenyl)-(2-chlorophenyl)methylidene]hydroxylamine
• 13949-49-0
• (2-Amino-5-chlorophenyl)(2-chlorophenyl)methanone oxime

• Inchi： 1S/C13H10Cl2N2O/c14-8-5-6-12(16)10(7-8)13(17-18)9-3-1-2-4-11(9)15/h1-7,18H,16H2
• InChI Key： LOSSBMNCLJUFRY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=C(C=CC=1N)Cl)=NO

Computed Properties

• Exact Mass: 280.01700
• Monoisotopic Mass: 280.017018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 4.1

Experimental Properties

• Density: 1.38
• Boiling Point: 464.4°Cat760mmHg
• Flash Point: 234.7°C
• Refractive Index: 1.634
• PSA: 58.61000
• LogP: 4.38340

Additional information on Methanone,(2-amino-5-chlorophenyl)(2-chlorophenyl)-, oxime

Methanone, (2-amino-5-chlorophenyl)(2-chlorophenyl)-, oxime (CAS No. 13949-49-0): An Overview

Methanone, (2-amino-5-chlorophenyl)(2-chlorophenyl)-, oxime (CAS No. 13949-49-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-Chloro-N'-(2-chloro-5-nitrophenyl)acetohydrazide, has garnered attention due to its unique chemical structure and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of Methanone, (2-amino-5-chlorophenyl)(2-chlorophenyl)-, oxime is characterized by the presence of a methanone group bridging two substituted phenyl rings. One of the phenyl rings is substituted with an amino group and a chlorine atom at the 2 and 5 positions, respectively, while the other phenyl ring is substituted with a single chlorine atom at the 2 position. The oxime functional group further adds to the complexity and reactivity of this molecule.

Recent studies have highlighted the potential of Methanone, (2-amino-5-chlorophenyl)(2-chlorophenyl)-, oxime in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the antitumor properties of this compound. The researchers found that it exhibits significant cytotoxic activity against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest.

In another study published in the Bioorganic & Medicinal Chemistry Letters in 2020, researchers explored the antimicrobial potential of Methanone, (2-amino-5-chlorophenyl)(2-chlorophenyl)-, oxime. The compound demonstrated potent activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The antimicrobial activity was attributed to its ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in bacterial metabolism.

The synthesis of Methanone, (2-amino-5-chlorophenyl)(2-chlorophenyl)-, oxime has been well-documented in the literature. A common synthetic route involves the reaction of 2-chloroacetohydrazide with 2-chloro-5-nitrobenzaldehyde in an acidic medium followed by reduction of the nitro group to an amino group. This method yields high purity and good yields of the target compound. Alternative synthetic strategies have also been reported, including microwave-assisted synthesis and solvent-free conditions, which offer advantages such as reduced reaction times and environmental friendliness.

The physicochemical properties of Methanone, (2-amino-5-chlorophenyl)(2-chlorophenyl)-, oxime are crucial for understanding its behavior in various environments. It is a solid at room temperature with a melting point ranging from 180°C to 183°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for use in biological assays and drug delivery systems.

In terms of safety and handling, while specific safety data sheets should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound. It should be stored in a cool, dry place away from incompatible materials.

The future prospects for Methanone, (2-amino-5-chlorophenyl)(2-chlorophenyl)-, oxime are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential as a lead compound for drug development. Additionally, efforts are being made to enhance its bioavailability and reduce any potential side effects.

In conclusion, Methanone, (2-amino-5-chlorophenyl)(2-chlorophenyl)-, oxime (CAS No. 13949-49-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.